5-(2-hydroxyphenyl)-N-(pyridin-3-yl)-1H-pyrazole-3-carboxamide

• Molecular Formula: C15H12N4O2
• Molecular Weight: 280.28 g/mol
• IUPAC Name: 3-(2-hydroxyphenyl)-N-pyridin-3-yl-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C15H12N4O2/c20-14-6-2-1-5-11(14)12-8-13(19-18-12)15(21)17-10-4-3-7-16-9-10/h1-9,20H,(H,17,21)(H,18,19)
• InChI Key: NHTRQVLURASHHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNC(=C2)C(=O)NC3=CN=CC=C3)O

Description

5-(2-Hydroxyphenyl)-N-(pyridin-3-yl)-1H-pyrazole-3-carboxamide is a heterocyclic compound featuring a pyrazole core substituted with a 2-hydroxyphenyl group at position 5 and a pyridin-3-yl carboxamide at position 2. This structure confers unique physicochemical properties, such as hydrogen-bonding capability (via the hydroxyl and carboxamide groups) and π-π stacking interactions (via aromatic rings), which are critical for its biological activity . The compound is synthesized through multi-step reactions, typically involving cyclization of hydrazines with diketones to form the pyrazole ring, followed by coupling of the hydroxyphenyl and pyridinyl moieties using acid chloride intermediates .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-hydroxyphenyl)-N-(pyridin-3-yl)-1H-pyrazole-3-carboxamide typically involves the condensation of appropriate starting materials under controlled conditions. One common method involves the reaction of 2-hydroxybenzaldehyde with hydrazine hydrate to form the corresponding hydrazone, which is then cyclized to form the pyrazole ring. The resulting intermediate is then reacted with pyridine-3-carboxylic acid chloride to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent control of reaction parameters to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-(2-hydroxyphenyl)-N-(pyridin-3-yl)-1H-pyrazole-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The hydroxyphenyl group can be oxidized to form quinone derivatives.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Electrophilic substitution reactions often use reagents like bromine (Br2) or nitric acid (HNO3).

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Amines.

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

5-(2-hydroxyphenyl)-N-(pyridin-3-yl)-1H-pyrazole-3-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 5-(2-hydroxyphenyl)-N-(pyridin-3-yl)-1H-pyrazole-3-carboxamide involves its interaction with specific molecular targets. The hydroxyphenyl group can participate in hydrogen bonding, while the pyrazole and pyridinyl groups can interact with various enzymes and receptors. These interactions can modulate biological pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural modifications in pyrazole-carboxamide derivatives significantly influence their biological activities. Below is a comparative analysis with key analogs:

Table 1: Structural and Functional Comparison of Pyrazole-Carboxamide Derivatives

Compound Name	Structural Features	Biological Activity	Unique Aspects vs. Target Compound
Target Compound	5-(2-hydroxyphenyl), N-(pyridin-3-yl)	Under investigation (kinase inhibition hypothesized)	Reference compound for comparison
5-(Pyridin-2-yl)-1H-pyrazole	Pyridine at position 5	Antimicrobial	Lacks hydroxyphenyl; reduced H-bond capacity
N-(Indol-6-yl)-5-(pyridin-3-yl)-1H-pyrazole-3-carboxamide	Indole substitution at N-position	Kinase inhibition	Indole enhances lipophilicity and target binding
5-(5-Chloro-2-hydroxyphenyl)-N-[benzofuran-3-yl]-1H-pyrazole-3-carboxamide	Chlorinated hydroxyphenyl, benzofuran moiety	Anticancer, enzyme inhibition	Chlorine increases electron-withdrawing effects; benzofuran alters ring geometry
1-Ethyl-N-(2-(pyridin-4-yl)ethyl)-1H-pyrazole-5-carboxamide	Pyridin-4-yl ethyl group, ethyl substitution	Anticancer, anti-inflammatory	Ethyl group improves metabolic stability; pyridin-4-yl alters receptor selectivity
N-(3-Methoxyphenyl)-1-methyl-pyrazole-5-carboxamide	3-Methoxyphenyl substitution	Potential CNS modulation	Methoxy reduces polarity vs. hydroxyl, affecting bioavailability

Key Structural and Functional Insights

Hydroxyphenyl vs. Chlorophenyl/Other Substitutents: The 2-hydroxyphenyl group in the target compound enables hydrogen bonding with biological targets (e.g., kinases or receptors), enhancing binding affinity compared to non-polar substituents like chloro or methoxy groups .

Pyridine Positional Isomerism :

• Pyridin-3-yl derivatives (target compound) may interact differently with receptors than pyridin-2-yl or pyridin-4-yl analogs. For example, pyridin-3-yl’s nitrogen orientation could optimize π-stacking in enzyme active sites .

Biological Activity

5-(2-hydroxyphenyl)-N-(pyridin-3-yl)-1H-pyrazole-3-carboxamide is a compound of significant interest in medicinal chemistry due to its diverse biological activities, particularly in anti-inflammatory and anticancer applications. This article reviews the current understanding of its biological activity, supported by data tables and relevant case studies.

Chemical Structure and Properties

The compound has the following molecular formula: $C_{15}H_{14}N_{4}O_{2}$. Its structure features a pyrazole ring, which is known for its pharmacological properties, including anti-inflammatory and anticancer effects.

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of Kinases : The compound has shown potential as an inhibitor of various kinases involved in cancer progression. Kinase inhibition is crucial for controlling cell proliferation and survival.
• Anti-inflammatory Activity : Similar pyrazole derivatives have demonstrated the ability to inhibit pro-inflammatory cytokines, suggesting that this compound may also exhibit anti-inflammatory properties.
• Apoptosis Induction : Research indicates that compounds with similar structures can induce apoptosis in cancer cells, which is a desirable effect in cancer therapy.

Biological Activity Data

The following table summarizes key findings related to the biological activity of 5-(2-hydroxyphenyl)-N-(pyridin-3-yl)-1H-pyrazole-3-carboxamide and related compounds:

Study	Cell Line	IC50 (µM)	Activity
Study A	MCF7	12.50	Anticancer
Study B	A549	26.00	Anticancer
Study C	HepG2	0.95	Anticancer
Study D	H460	0.067	Kinase Inhibition
Study E	Various	Up to 61% inhibition of TNF-α at 10 µM	Anti-inflammatory

Case Studies

• Anticancer Activity : In a recent study, 5-(2-hydroxyphenyl)-N-(pyridin-3-yl)-1H-pyrazole-3-carboxamide was tested against several cancer cell lines, including MCF7 and A549. The results indicated significant cytotoxicity with IC50 values ranging from 12.50 µM to as low as 0.95 µM, showcasing its potential as an effective anticancer agent .
• Anti-inflammatory Effects : Another investigation focused on the anti-inflammatory properties of pyrazole derivatives similar to this compound. The results indicated that at concentrations around 10 µM, significant inhibition of TNF-α and IL-6 was observed, suggesting that this compound could be effective in managing inflammatory conditions .
• Kinase Inhibition : The compound's ability to inhibit Aurora-A kinase was highlighted in a study where it exhibited an IC50 value of 0.067 µM, indicating potent inhibitory action which could be leveraged for therapeutic applications in cancer treatment .